Cas no 1261951-39-6 (5-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid)

• Product Name: 5-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid
• CAS No: 1261951-39-6
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• MDL: MFCD18318652
• CID: 5187764
• Update Time: 2026-03-05

5-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-N,N-Dimethylsulfamoylphenyl)nicotinic acid

• MDL： MFCD18318652
• Inchi： 1S/C14H14N2O4S/c1-16(2)21(19,20)13-5-3-10(4-6-13)11-7-12(14(17)18)9-15-8-11/h3-9H,1-2H3,(H,17,18)
• InChI Key： BNRYYSHKDDGCIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC=C(C(=O)O)C=2)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 1.2
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines